Cas no 596794-91-1 (Ethyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate)

• Product Name: Ethyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate
• CAS No: 596794-91-1
• MF: C₉H₇ClN₂O₂S
• MW: 242.682079553604
• MDL: MFCD02257738
• CID: 1089940
• PubChem ID: 57434162
• Update Time: 2025-04-20

Ethyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate
• AK141811
• Thieno[2,3-d]pyrimidine-6-carboxylic acid, 4-chloro-, ethyl ester
• IKUNLTCFOLEPBG-UHFFFAOYSA-N
• TRA0073474
• AB11651
• AX8281946
• ethyl4-chlorothieno[2,3-d]pyrimidine -6-carboxylate
• Ethyl 4-chloro-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylate
• WYA79491
• CS-0151720
• DTXSID30726403
• C75787
• SCHEMBL5429822
• AMY2070
• ETHYL4-CHLOROTHIENO[2,3-D]PYRIMIDINE-6-CARBOXYLATE
• DB-114536
• 596794-91-1
• DS-7327
• AKOS022173515
• MFCD02257738

• MDL： MFCD02257738
• Inchi： 1S/C9H7ClN2O2S/c1-2-14-9(13)6-3-5-7(10)11-4-12-8(5)15-6/h3-4H,2H2,1H3
• InChI Key： IKUNLTCFOLEPBG-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)SC(C(=O)OCC)=C2

Computed Properties

• Exact Mass: 241.9916763g/mol
• Monoisotopic Mass: 241.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3
• XLogP3: 3.1

Experimental Properties

• Density: 1.463±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines